Cas no 89567-08-8 (Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-)

• Product name: Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
• CAS No: 89567-08-8
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 596270
• PubChem ID: 70427034

Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(phenylmethyl)-
• 2-benzyl-3H-thieno[2,3-d]pyrimidin-4-one
• 2-Benzylthieno[2,3-d]pyrimidin-4(3H)-one
• SCHEMBL10718384
• DTXSID90741955
• 89567-08-8

• Inchi： InChI=1S/C13H10N2OS/c16-12-10-6-7-17-13(10)15-11(14-12)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15,16)
• InChI Key： IPBXJINVHOWWCR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC2=NC3=C(C=CS3)C(=O)N2

Computed Properties

• Exact Mass: 242.05138412g/mol
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines